![molecular formula C19H27N5 B263328 N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline](/img/structure/B263328.png)
N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline, also known as MPTP, is a synthetic compound that has been used in scientific research for several decades. MPTP is a potent neurotoxin that selectively destroys dopaminergic neurons in the brain, leading to symptoms similar to those seen in Parkinson's disease.
Scientific Research Applications
N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline has been used extensively in scientific research to study the mechanisms underlying Parkinson's disease. It is commonly used to induce Parkinsonism in animal models, allowing researchers to study the disease's progression and test potential treatments. This compound has also been used to study the role of dopamine in the brain and to develop new treatments for Parkinson's disease.
Mechanism of Action
N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline is converted to MPP+ (1-methyl-4-phenylpyridinium) in the brain by monoamine oxidase B (MAO-B). MPP+ is selectively taken up by dopaminergic neurons via the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects
This compound-induced Parkinsonism in animal models closely resembles the symptoms seen in human Parkinson's disease, including tremors, rigidity, and bradykinesia. This compound also causes a decrease in dopamine levels in the brain, leading to motor and cognitive dysfunction. In addition, this compound has been shown to induce oxidative stress and inflammation in the brain, leading to neuronal damage.
Advantages and Limitations for Lab Experiments
N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline is a widely used tool for studying Parkinson's disease and has several advantages for lab experiments. It is a potent neurotoxin that selectively destroys dopaminergic neurons, allowing researchers to study the disease's progression and test potential treatments. However, this compound has several limitations, including its toxicity and the fact that it only induces a partial loss of dopaminergic neurons, making it an incomplete model of Parkinson's disease.
Future Directions
There are several future directions for research involving N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline. One area of focus is the development of new treatments for Parkinson's disease based on the mechanisms underlying this compound-induced neurotoxicity. Other areas of research include the use of this compound to study the role of oxidative stress and inflammation in Parkinson's disease and the development of new animal models that more closely mimic the disease's progression in humans.
Conclusion
This compound is a synthetic compound that has been used extensively in scientific research to study the mechanisms underlying Parkinson's disease. It is a potent neurotoxin that selectively destroys dopaminergic neurons, leading to symptoms similar to those seen in Parkinson's disease. This compound has several advantages for lab experiments but also has several limitations, including its toxicity and the fact that it only induces a partial loss of dopaminergic neurons. There are several future directions for research involving this compound, including the development of new treatments for Parkinson's disease and the use of this compound to study the role of oxidative stress and inflammation in the disease.
Synthesis Methods
N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline can be synthesized using a multistep process that involves the reaction of 4-(4-chlorophenyl)piperidine with ethylamine, followed by the reaction of the resulting compound with 2-cyanopyrimidine. The final step involves the reduction of the resulting compound with lithium aluminum hydride to yield this compound.
properties
Molecular Formula |
C19H27N5 |
---|---|
Molecular Weight |
325.5 g/mol |
IUPAC Name |
N,N-diethyl-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]aniline |
InChI |
InChI=1S/C19H27N5/c1-3-23(4-2)18-8-6-17(7-9-18)16-22-12-14-24(15-13-22)19-20-10-5-11-21-19/h5-11H,3-4,12-16H2,1-2H3 |
InChI Key |
MSDAYSOEWLZJMW-UHFFFAOYSA-N |
SMILES |
CCN(CC)C1=CC=C(C=C1)CN2CCN(CC2)C3=NC=CC=N3 |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)CN2CCN(CC2)C3=NC=CC=N3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.